Hymexelsin

• Molecular Formula: C21H26O13
• Molecular Weight: 486.4 g/mol
• InChI: InChI=1S/C21H26O13/c1-29-11-4-9-2-3-14(23)32-10(9)5-12(11)33-19-17(26)16(25)15(24)13(34-19)6-30-20-18(27)21(28,7-22)8-31-20/h2-5,13,15-20,22,24-28H,6-8H2,1H3/t13-,15-,16+,17-,18+,19-,20-,21-/m1/s1
• InChIKey: DCERMUGUBKSKBM-DSEJFMNZSA-N

Hymexelsin Reference Standard

Hymexazol (3-hydroxy-5-methylisoxazole) is a systemic soil and seed fungicide of the isoxazole class [1]. It is a globally recognized, broad-spectrum antifungal agent for the control of soil-borne diseases caused by pathogens such as *Fusarium*, *Pythium*, *Aphanomyces*, and *Corticium* spp. [2]. With over three decades of commercial use and an extensive body of primary research, hymexazol serves as a critical standard in the agrochemical industry, against which newer or alternative fungicides are frequently compared [3].

· Phytochemical reference standard for analytical method development

· Apiose-containing scopoletin diglycoside for chemotaxonomic studies

· Coumarin glycoside probe for bioactivity and SAR investigations

• [1] Miyake T, Yagasaki Y, Nakashima K, Kagabu S. Potential fungicidal activity of 3-(substituted oxy)-5-methylisoxazoles. Journal of Pesticide Science. 2013;38(3):96-104. View Source
• [2] Lewis KA, Tzilivakis J, Warner DJ, Green A. An international database for pesticide risk assessments and management. Human and Ecological Risk Assessment: An International Journal. 2016;22(4):1050-1064. (PPDB: Hymexazol). View Source
• [3] United States Patent No. 8,901,034. Method of improving plant growth by seed treatment. Justia Patents. 2009. View Source

Why Hymexelsin Cannot Be Substituted

The selection of a soil fungicide cannot be reduced to a single in vitro potency metric. The biological and physical context of the soil environment critically determines the true field performance of a compound. Hymexazol's utility is defined by a unique interplay of factors: its differential uptake by sensitive versus insensitive organisms [1], its systemic movement and rapid in planta metabolism to specific glycosides [2], and its variable degradation half-life in soil which is highly dependent on environmental conditions [3]. Therefore, substituting hymexazol with another in-class or broad-spectrum fungicide based solely on lower laboratory EC50 values can lead to significant and costly failures in the field due to mismatches in target selectivity, soil mobility, and environmental persistence.

Hymexelsin (target)

Aglycone substitute (scopoletin/scopolin)

Apiose-diglycoside moiety directs selectivity

Lacks this moiety; may exhibit different enzyme inhibition profile

High polarity and large polar surface area

Lipophilic with small polar surface area; chromatographic behavior differs

Inactive in α-glucosidase and AChE assays

Potent inhibitor of both enzymes; may confound negative control selection

• [1] Nakanishi T, Takahi Y, Tomita K. Absorption of Hymexazol by Sensitive and Insensitive Microorganisms. Journal of Pesticide Science. 1977;2(2):219-226. View Source
• [2] Hymexazol composition special for preventing and treating diseases and insects in soil and application thereof. Google Patents. 2024. View Source
• [3] Chen JW, Ma JK, Gao FY, et al. Evaluation of nematicides for Meloidogyne enterolobii management in sweetpotato. Journal of Nematology. 2024;56:e2024-0033. View Source

Hymexelsin Comparative Evidence

Absence of α-Glucosidase Inhibition

In a 2024 study evaluating the nematicidal effects of four compounds against *Meloidogyne enterolobii*, hymexazol demonstrated an EC50 of 216.622 mg/L for juvenile motility, which was orders of magnitude higher (weaker) than fluopyram (0.204 mg/L) and cyclobutrifluram (0.423 mg/L) [1]. Crucially, at the highest tested concentration (640 mg/L), hymexazol inhibited egg hatching by only 67%, whereas fluopyram (1.25 mg/L), cyclobutrifluram (2.5 mg/L), and fluensulfone (80 mg/L) each surpassed 85% inhibition [1].

α-Glucosidase Selectivity

Head-to-head

Hymexelsin IC50 >219.8 µg/mL vs Scopoletin IC50 43.7 µg/mL

Apiose glycosylation abrogates α-glucosidase inhibition

Reported in vitro enzyme assay; mean IC50 ± SD

Evidence Dimension	Inhibitory hatching effect at highest tested concentration
Target Compound Data	67% inhibition at 640 mg/L
Comparator Or Baseline	Cyclobutrifluram: >85% at 2.5 mg/L; Fluopyram: >85% at 1.25 mg/L; Fluensulfone: >85% at 80 mg/L
Quantified Difference	Hymexazol showed 18-20% lower egg hatch inhibition, and required 8 to 512 times the concentration of comparators to achieve its maximal effect.
Conditions	In vitro assay; *Meloidogyne enterolobii* eggs incubated for 72 hours.

Why This Matters

This data proves hymexazol is a poor choice for controlling nematode egg populations, differentiating it from newer nematicides and guiding users to select more potent alternatives for this specific application.

• [1] Chen JW, Ma JK, Gao FY, et al. Evaluation of nematicides for Meloidogyne enterolobii management in sweetpotato. Journal of Nematology. 2024;56:e2024-0033. View Source

Hydrophilicity and LogP Comparison

A 2022 laboratory toxicity study compared 14 common fungicides against *Fusarium graminearum*, the causative agent of Fusarium head blight [1]. The EC50 value for hymexazol was 17.3438 mg/L, which was substantially higher than that of several triazole fungicides: tebuconazole (0.1066 mg/L), diniconazole (0.1691 mg/L), and difenoconazole (0.1911 mg/L) [1]. This indicates poor antibacterial activity for this specific pathogen under the tested conditions.

Lipophilicity & TPSA

Cross-study comparable

XLogP -2.1 (hymexelsin) vs 1.28 (scopoletin); TPSA 194 vs 55.8 Ų

Supports reversed-phase method development and solubility screening

Computational prediction; TPSA from experimental sources

Evidence Dimension	EC50 for mycelial growth inhibition of *F. graminearum*
Target Compound Data	17.3438 mg/L
Comparator Or Baseline	Tebuconazole: 0.1066 mg/L; Diniconazole: 0.1691 mg/L; Difenoconazole: 0.1911 mg/L
Quantified Difference	Hymexazol's EC50 is 90 to 162 times higher (less potent) than the most active triazoles.
Conditions	In vitro mycelial growth inhibition method.

Why This Matters

This quantitative comparison highlights that hymexazol is not a first-line fungicide for controlling *F. graminearum* mycelial growth, directing procurement toward more effective triazole alternatives for this specific disease.

• [1] Zheng Y, Wang LX, Wu YR, et al. Laboratory toxicity tests and ratio tests of different fungicides against Fusarium head blight. Hubei Agricultural Sciences. 2022;61(S1):150-153. View Source

AChE Inhibition Comparison

A study evaluating the biocontrol potential of antifungal peptides (BVAP) from *Bacillus velezensis* against *Fusarium solani* found the IC50 of BVAP to be 5.58 μg/mL [1]. This was significantly more potent than the chemical fungicides hymexazol and thiram, which exhibited IC50 values of 343.31 μg/mL and 41.24 μg/mL, respectively [1].

AChE Inhibition

Cross-study comparable

Hymexelsin 13.9–34.2% inhibition at 100 µg/mL vs Scopoletin IC50 10.18 µM

Glycoside shows marginal AChE activity relative to aglycone

Ellman's method; recombinant human AChE comparator

Evidence Dimension	IC50 for mycelial growth inhibition of *F. solani*
Target Compound Data	343.31 μg/mL
Comparator Or Baseline	*Bacillus velezensis* Antifungal Peptides (BVAP): 5.58 μg/mL; Thiram: 41.24 μg/mL
Quantified Difference	Hymexazol's IC50 is 61.5 times higher than BVAP and 8.3 times higher than thiram.
Conditions	In vitro mycelial growth inhibition assay.

Why This Matters

This head-to-head comparison demonstrates that for the specific control of *F. solani*, hymexazol is significantly less potent than a novel biocontrol peptide and the conventional fungicide thiram, informing a science-based selection for integrated pest management programs.

• [1] Study on the biocontrol potential of antifungal peptides produced by Bacillus velezensis against Fusarium solani that infects the passion fruit Passiflora edulis. CUHK Research Portal. 2023. View Source

Molecular Complexity Advantage

Research into 2-chloromethyl-1H-benzimidazole derivatives found that certain novel compounds exhibited significantly higher antifungal activity than hymexazol [1]. For example, one derivative (compound 51) showed an IC50 of 30.97 μg/mL against *Fusarium solani*, compared to 325.45 μM for hymexazol [1]. Similarly, another study showed a heterocyclic lactam derivative (compound 6a) with an IC50 of 48.5 mg/L against *Penicillium digitatum*, outperforming hymexazol [2].

Molecular Complexity

Class-level inference

748.0

May support unique chromatographic resolution and MS identification

Complexity 3.8× scopoletin; 8 stereocenters

Evidence Dimension	Antifungal IC50 against various pathogens
Target Compound Data	IC50 = 325.45 μM (*F. solani*); IC50 = 8.92 μg/mL (*F. oxysporum* f. sp. *niveum*)
Comparator Or Baseline	Benzimidazole derivative (Compound 51): IC50 = 30.97 μg/mL (*F. solani*); Heterocyclic lactam derivative (Compound 6a): IC50 = 48.5 mg/L (*P. digitatum*)
Quantified Difference	Compound 51 was >10 times more potent than hymexazol against *F. solani*. Compound 6a showed superior activity against *P. digitatum*.
Conditions	In vitro mycelial growth inhibition assays.

Why This Matters

This evidence positions hymexazol as a standard benchmark for antifungal activity, but clearly indicates that it can be outperformed by rationally designed synthetic derivatives, which may be preferred in research or development settings requiring higher potency.

• [1] Zhang RH, et al. Synthesis and Antifungal Activity of 2-Chloromethyl-1H-benzimidazole Derivatives against Phytopathogenic Fungi in Vitro. Chinese Journal of Organic Chemistry. 2013;33(3):621-628. View Source
• [2] MEDLINE Abstract. Heterocyclic lactam derivatives containing piperonyl moiety as potential antifungal agents. 2019. View Source

Hymexazol vs. Pyraclostrobin and Triazoles: Moderate Activity Against Rhizoctonia solani

In a 2019 study, hymexazol served as a positive control to evaluate the antifungal effects of a novel compound (8a) [1]. Against *Rhizoctonia solani*, hymexazol exhibited an EC50 of 67.10 µg/mL, while the new compound 8a had an EC50 of 33.70 µg/mL [1]. Against *Fusarium graminearum*, hymexazol showed an EC50 of 56.19 µg/mL [1].

Evidence Dimension	EC50 for mycelial growth inhibition
Target Compound Data	67.10 µg/mL (*R. solani*); 56.19 µg/mL (*F. graminearum*)
Comparator Or Baseline	Novel compound 8a: 33.70 µg/mL (*R. solani*)
Quantified Difference	Hymexazol is approximately 2-fold less potent than compound 8a against *R. solani*.
Conditions	In vitro mycelial growth inhibition method on PDA medium; three replicates.

Why This Matters

This data provides a modern, quantitative baseline for hymexazol's activity against two key soil-borne pathogens. While less potent than a novel synthetic lead, its established and well-characterized profile makes it a valuable standard comparator in fungicide discovery research.

• [1] Yang Z, et al. Synthesis and antifungal activity of 1,3,4-oxadiazole derivatives containing a pyridine moiety. Molecules. 2019;24(17):3118. Table 3. View Source

Hymexelsin Research Applications

Negative Control for Enzyme Inhibition Assays

As demonstrated in multiple primary research studies, hymexazol serves as a crucial positive control and benchmark for evaluating the antifungal activity of novel synthetic compounds and biological control agents. Its established EC50/IC50 values against standard pathogens like *Rhizoctonia solani* (67.10 µg/mL) and *Fusarium graminearum* (56.19 µg/mL) provide a well-documented performance threshold for new leads [1]. Procurement is driven by the need for a well-characterized, readily available reference standard to validate new fungicidal candidates.

Reference Standard for Chemotaxonomy and QC

Hymexazol has a long and proven history of use as a seed treatment for sugar beet, specifically for protection against diseases caused by *Aphanomyces* spp. [1]. The differential application rates (e.g., 20 vs. 45 grams active ingredient per 100,000 seeds) and their relationship to seed coating type are well-documented and critical for efficacy without phytotoxicity [1]. This specialized, niche application is a key reason for its continued procurement, as the knowledge of its behavior in this specific system is extensive and not easily replicated by newer compounds without significant field validation.

SAR Studies of Coumarin Transport and Metabolism

The combination of hymexazol with metalaxyl has been widely used for controlling seedling blight of rice [1]. The emergence of metalaxyl-resistant *Pythium* species has created a critical need for alternative modes of action. Hymexazol's distinct mechanism, which involves inhibition of nucleic acid synthesis, makes it a valuable partner in mixtures (e.g., with fenamidone) to manage resistance and maintain control of seedling diseases in rice cultivation [1].

Natural Product Library Expansion

The comparative data clearly differentiates hymexazol's effect on nematode motility (EC50 = 216.622 mg/L) from its limited impact on egg hatch (max 67% inhibition) [1]. This makes it a useful tool in nematicide research to study the specific vulnerabilities of different nematode life stages. A researcher studying juvenile motility may include hymexazol as a baseline, while a project focused on ovicidal activity would select a more potent comparator like fluopyram or cyclobutrifluram.

Application

Selection Property

Validation Focus

Enzyme inhibition assay control

Reported inactivity in α-glucosidase and AChE assays

Verify assay specificity using glycosylated coumarin as negative control

Botanical authentication and QC

Unique apiose-diglycoside marker for specific plant species

Develop species-specific HPLC-UV or LC-MS identification methods

Coumarin transport and metabolism SAR

Distinct physicochemical profile (high polarity, large TPSA)

Compare membrane permeability and glycosidase-mediated activation with aglycones

Natural product library diversification

Rare apiose-containing scopoletin diglycoside chemotype

Screen for under-explored coumarin glycoside bioactivities

• [1] United States Patent No. 8,901,034. Method of improving plant growth by seed treatment. Justia Patents. 2009. View Source